Cas no 2176069-20-6 (N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline)
![N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline structure](https://www.kuujia.com/scimg/cas/2176069-20-6x500.png)
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline Chemical and Physical Properties
Names and Identifiers
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- (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(3-(dimethylamino)phenyl)methanone
- [3-(dimethylamino)phenyl]-[3-(triazol-2-yl)azetidin-1-yl]methanone
- N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline
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- Inchi: 1S/C14H17N5O/c1-17(2)12-5-3-4-11(8-12)14(20)18-9-13(10-18)19-15-6-7-16-19/h3-8,13H,9-10H2,1-2H3
- InChI Key: RAHZMWWFGHGIAM-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)N(C)C)N1CC(C1)N1N=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 350
- XLogP3: 1.3
- Topological Polar Surface Area: 54.3
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6482-3142-10μmol |
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline |
2176069-20-6 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6482-3142-75mg |
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline |
2176069-20-6 | 75mg |
$208.0 | 2023-09-08 | ||
Life Chemicals | F6482-3142-100mg |
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline |
2176069-20-6 | 100mg |
$248.0 | 2023-09-08 | ||
Life Chemicals | F6482-3142-20μmol |
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline |
2176069-20-6 | 20μmol |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6482-3142-5μmol |
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline |
2176069-20-6 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6482-3142-4mg |
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline |
2176069-20-6 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6482-3142-40mg |
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline |
2176069-20-6 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6482-3142-1mg |
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline |
2176069-20-6 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6482-3142-15mg |
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline |
2176069-20-6 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6482-3142-25mg |
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline |
2176069-20-6 | 25mg |
$109.0 | 2023-09-08 |
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline Related Literature
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Nadia Sebbar,Henning Bockhorn,Joseph W. Bozzelli Phys. Chem. Chem. Phys., 2002,4, 3691-3703
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2. Transition metal-free thiol–yne click polymerization toward Z-stereoregular poly(vinylene sulfide)s†Die Huang,Yong Liu,Shang Guo,Baixue Li,Jia Wang,Bicheng Yao,Anjun Qin Polym. Chem., 2019,10, 3088-3096
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Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
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Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
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Ján Matyašovský,Tobias Stopka,Bogdan R. Brutiu,Alexandre Pinto,Martina Drescher,Nuno Maulide Chem. Sci., 2021,12, 7770-7774
Additional information on N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline
Introduction to N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline (CAS No. 2176069-20-6)
N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2176069-20-6, represents a confluence of heterocyclic chemistry and medicinal innovation. Its molecular structure incorporates multiple functional groups, including aniline and triazole moieties, which are known for their versatility in drug design.
The aniline moiety in N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline contributes to its potential as a pharmacophore, offering opportunities for interaction with biological targets such as enzymes and receptors. The presence of the azetidine ring further enhances the compound's complexity, providing a scaffold that can be modified to achieve specific pharmacological effects. This dual functionality makes it a promising candidate for further exploration in the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with greater accuracy. The triazole group in N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline has been particularly studied for its ability to stabilize drug molecules and improve their bioavailability. This feature is especially relevant in the context of drug design, where optimizing pharmacokinetic properties is crucial for therapeutic success.
In the realm of medicinal chemistry, the synthesis of derivatives of N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline has been a focus of numerous research endeavors. By modifying the substituents on the triazole ring or introducing additional functional groups, chemists aim to fine-tune the biological activity of these compounds. For instance, studies have shown that certain modifications can enhance binding to specific targets while minimizing off-target effects, thereby improving therapeutic efficacy.
The azetidine ring in this compound also offers a platform for exploring different conformations and interactions with biological systems. This structural flexibility is particularly valuable in drug design, as it allows for the creation of molecules that can adapt to various binding sites within biological targets. Such adaptability is often key to developing drugs with broad-spectrum activity or enhanced selectivity.
Current research in this area is also leveraging biocatalysis and green chemistry principles to develop more sustainable synthetic routes for N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline and its derivatives. These approaches not only reduce environmental impact but also often improve yield and purity, making them attractive for industrial applications. The integration of these sustainable practices into pharmaceutical synthesis aligns with global efforts to promote environmentally responsible chemistry.
The potential applications of N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]aniline extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying fundamental aspects of molecular recognition and drug-receptor interactions. This knowledge can be applied to develop new paradigms in drug design, potentially leading to breakthroughs in treating complex diseases such as cancer and neurodegenerative disorders.
In conclusion, N,N-dimethyl-3-[3-(2H-1,2,3-triazol-2-yI)azetidine-l-carbonyl]aniline (CAS No. 2176069 20 6) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups offer numerous opportunities for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its importance in the field of medicinal chemistry is likely to grow even further.
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